Cas no 91284-45-6 (1-Propanesulfonic acid,1-methylethyl ester)

• Product Name: 1-Propanesulfonic acid,1-methylethyl ester
• CAS No: 91284-45-6
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 809844
• PubChem ID: 150335
• Update Time: 2025-04-19

1-Propanesulfonic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,1-methylethyl ester
• propan-2-yl propane-1-sulfonate
• TZ66550000
• Isopropyl 1-propanesulfonate
• 1-Methylethyl 1-propanesulfonate
• DTXSID10238478
• 1-Propanesulfonic acid, isopropyl ester
• NIOSH/TZ6655000
• 1-Propanesulfonic acid, 1-methylethyl ester
• SCHEMBL8710846
• AMY7759
• 91284-45-6

• Inchi： 1S/C6H14O3S/c1-4-5-10(7,8)9-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： RQSYOFXVTSYQAD-UHFFFAOYSA-N
• SMILES： S(CCC)(=O)(=O)OC(C)C

Computed Properties

• Exact Mass: 166.066
• Monoisotopic Mass: 166.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.07
• Boiling Point: 253.7°Cat760mmHg
• Flash Point: 107.3°C
• Refractive Index: 1.432